Cas no 2089760-16-5 (1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol)

• Product Name: 1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol
• CAS No: 2089760-16-5
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6405816
• PubChem ID: 131569210
• Update Time: 2025-10-21

1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol
• EN300-1830011
• 2089760-16-5

• Inchi： 1S/C10H11NO4/c1-15-9-6-7(10(12)4-5-10)2-3-8(9)11(13)14/h2-3,6,12H,4-5H2,1H3
• InChI Key： YCQDVILDEFJVBY-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=C(C=2)OC)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol

Comprehensive Overview of 1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol (CAS No. 2089760-16-5)

1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol (CAS No. 2089760-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclopropane ring attached to a methoxy- and nitro-substituted benzene moiety, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel small-molecule inhibitors and bioactive scaffolds.

The growing demand for high-purity chemical intermediates like 1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol aligns with current trends in green chemistry and sustainable synthesis. With increasing scrutiny on environmental impact, this compound’s potential for low-waste production and atom-efficient reactions makes it a topic of interest. Additionally, its structural motifs are being explored in catalysis and material science, where researchers seek alternatives to traditional petrochemical-derived compounds.

One of the most frequently asked questions about CAS No. 2089760-16-5 revolves around its synthetic routes and scalability. Recent studies highlight innovative methods such as microwave-assisted synthesis and flow chemistry, which reduce reaction times and improve yields. These advancements address industry needs for cost-effective manufacturing and process optimization, key concerns for pharmaceutical developers and contract research organizations (CROs).

Another hot topic is the compound’s role in medicinal chemistry. Its nitrophenyl and cyclopropanol groups are known to interact with biological targets, prompting investigations into its use as a protease inhibitor or kinase modulator. Computational modeling studies suggest that derivatives of 1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol could exhibit enhanced binding affinity in drug-receptor interactions, a focus area for AI-driven drug design platforms.

From an analytical perspective, CAS 2089760-16-5 presents challenges and opportunities in chromatographic separation and spectroscopic characterization. Techniques like HPLC-MS and NMR spectroscopy are critical for quality control, especially given the compound’s sensitivity to photoisomerization and thermal degradation. These factors underscore the importance of storage conditions and handling protocols in industrial settings.

In summary, 1-(3-methoxy-4-nitrophenyl)cyclopropan-1-ol represents a versatile building block with cross-disciplinary relevance. Its integration into high-throughput screening libraries and catalysis research reflects broader shifts toward precision chemistry. As regulatory frameworks evolve, this compound’s safety profile and eco-friendly synthesis will likely remain central to its adoption in next-generation applications.